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Compound of Interest

Compound Name: 2-Cyclohexylacetonitrile

Cat. No.: B1353779

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like 2-Cyclohexylacetonitrile are paramount for laboratory
safety and environmental compliance. This guide provides immediate, essential safety
protocols, operational plans, and disposal procedures to foster a secure research environment.

Hazard Identification and Safety Summary

2-Cyclohexylacetonitrile is a chemical that requires careful handling due to its potential health
hazards. Based on data for closely related compounds, it is presumed to be harmful if
swallowed, in contact with skin, or inhaled.[1] It may also cause skin and serious eye irritation,
as well as respiratory irritation.[1][2]

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed[1]

H312: Harmful in contact with skin[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H332: Harmful if inhaled[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1353779?utm_src=pdf-interest
https://www.benchchem.com/product/b1353779?utm_src=pdf-body
https://www.benchchem.com/product/b1353779?utm_src=pdf-body
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10666292&lang=EN
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10666292&lang=EN
https://aksci.com/sds/9140DD_SDS.pdf
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10666292&lang=EN
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10666292&lang=EN
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10666292&lang=EN
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10666292&lang=EN
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10666292&lang=EN
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10666292&lang=EN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e H335: May cause respiratory irritation[1]

The following table summarizes the key safety information derived from analogous compounds.

Hazard Classification GHS Category
Acute Toxicity, Oral Category 4[1]
Acute Toxicity, Dermal Category 4[1]
Acute Toxicity, Inhalation Category 4[1]
Skin Corrosion/Irritation Category 2[1]
Serious Eye Damage/Eye Irritation Category 2[1]

Specific target organ toxicity — single exposure
] Category 3[1]
(Respiratory system)

Personal Protective Equipment (PPE)

A thorough risk assessment should precede the handling of 2-Cyclohexylacetonitrile to
ensure appropriate PPE selection.[3] For novel or uncharacterized compounds, a conservative
approach is always recommended.
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PPE Item Specification

) Chemical safety goggles or a face shield should
Eye Protection
be worn.[4]

Chemical-resistant gloves, such as nitrile
) rubber, are required.[5] Always inspect gloves
Hand Protection _
before use and remove them properly to avoid

skin contact.

A laboratory coat must be worn. For larger
Ski d Bod quantities or where splashing is possible,
in and Body _ _ _ _
chemical-resistant clothing or an apron is

recommended.[4][6]

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[1]

Respiratory If ventilation is inadequate, a NIOSH-approved
respirator with appropriate cartridges should be
used.[6][7]

Operational Plan: Step-by-Step Handling Procedure

o Preparation: Before handling, ensure that an emergency eyewash station and safety shower
are accessible.[8] All necessary PPE should be inspected and worn correctly.

e Handling: Conduct all manipulations of 2-Cyclohexylacetonitrile within a certified chemical
fume hood to minimize inhalation exposure.[1] Avoid direct contact with skin and eyes.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] Keep
away from heat, sparks, and open flames.[1]

» Spill Management: In case of a spill, evacuate the area. Use an inert absorbent material to
contain the spill.[9] Collect the absorbed material into a labeled, sealed container for
hazardous waste.[9]

First Aid Measures

Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Move the exposed person to fresh air at once.
) [10][11] If breathing has stopped, perform
Inhalation o o ] ) )
artificial respiration.[10] Seek immediate medical

attention.[1]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) _ e
clothing.[1][2] Get medical attention if irritation

persists.[10]

Immediately rinse eyes cautiously with water for

at least 15 minutes, removing contact lenses if
Eye Contact ) )

present and easy to do.[1][12] Seek immediate

medical attention.[1]

Do NOT induce vomiting.[1] Rinse mouth with
Ingestion water.[2] Call a physician or poison control

center immediately.[1]

Disposal Plan

Proper disposal of 2-Cyclohexylacetonitrile and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect waste 2-Cyclohexylacetonitrile and any contaminated materials
(e.g., gloves, absorbent pads) in a designated, compatible, and clearly labeled hazardous
waste container. Do not mix with incompatible wastes.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical

name.

o Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and
secure area, away from incompatible materials.

o Disposal: Arrange for disposal through a licensed hazardous waste disposal company. Do
not dispose of down the drain or in regular trash.
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Experimental Workflow and Disposal Diagram

The following diagram illustrates the key decision points and steps for the safe handling and
disposal of 2-Cyclohexylacetonitrile.
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Safe Handling and Disposal Workflow for 2-Cyclohexylacetonitrile

Preparation
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Conduct Risk Assessment

Select and Don Appropriate PPE

Work in Chemical Fume Hood

Perform Experiment

Post-Handling

Decontaminate Work Area

i Disposal

Collect Contaminated Materials
and Waste Chemical

Store Excess Chemical Properly

Label Hazardous Waste Container

Store Waste in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 2-Cyclohexylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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